Cas no 1020087-88-0 (1-(pyridin-3-yl)cyclopropylmethanamine)

1-(Pyridin-3-yl)cyclopropylmethanamine is a versatile bicyclic amine compound featuring a pyridine ring fused to a cyclopropane moiety. Its unique structure imparts significant potential as a building block in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The cyclopropyl group enhances rigidity and metabolic stability, while the pyridine nitrogen offers coordination sites for metal complexation or hydrogen bonding interactions. This compound is valued for its balanced lipophilicity and polarity, facilitating solubility in organic and aqueous media. Its synthetic utility lies in its ability to serve as a precursor for further functionalization, enabling the construction of diverse heterocyclic frameworks for drug discovery and material science applications.

1-(pyridin-3-yl)cyclopropylmethanamine structure

1020087-88-0 structure

Product Name:1-(pyridin-3-yl)cyclopropylmethanamine

CAS No:1020087-88-0

MF:C₉H₁₂N₂

MW:148.204981803894

MDL:MFCD11100807

CID:858435

PubChem ID:55264269

Update Time:2025-06-07

1-(pyridin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(3-Pyridinyl)-cyclopropanemethanamine
- (1-pyridin-3-ylcyclopropyl)methanamine
- OTAVA-BB 1287153
- (1-(PYRIDIN-3-YL)CYCLOPROPYL)METHANAMINE
- 1-(pyridin-3-yl)cyclopropylmethanamine
- DB-420615
- C77712
- DTXSID601283431
- AB63161
- DB-420811
- 1020087-88-0
- 1-(3-Pyridinyl)cyclopropanemethanamine
- EN300-1827704
- AKOS006306101
- benzyl (4-(hydroxymethyl)benzyl)carbamate
- [1-(pyridin-3-yl)cyclopropyl]methanamine
- SCHEMBL16198410
- ZIBFGGQBAFAKDT-UHFFFAOYSA-N
- 1021923-52-3
- CS-0269322
- 1-(7-Bromo-1,2,4-triazolo[4,3-a]pyridin-3-yl)-2-imidazolidinone
- DB-429456
- MDL： MFCD11100807
- Inchi： 1S/C9H12N2/c10-7-9(3-4-9)8-2-1-5-11-6-8/h1-2,5-6H,3-4,7,10H2
- InChI Key： ZIBFGGQBAFAKDT-UHFFFAOYSA-N
- SMILES： NCC1(C2C=NC=CC=2)CC1

Computed Properties

Exact Mass: 148.100048g/mol
Monoisotopic Mass: 148.100048g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 148.2g/mol
XLogP3: 0.5
Topological Polar Surface Area: 38.9Å²

1-(pyridin-3-yl)cyclopropylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Advanced ChemBlocks	P42995-250MG	1-(3-Pyridinyl)-cyclopropanemethanamine	1020087-88-0	95%	250mg	$220	2024-05-21
Advanced ChemBlocks	P42995-1G	1-(3-Pyridinyl)-cyclopropanemethanamine	1020087-88-0	95%	1g	$515	2024-05-21
Advanced ChemBlocks	P42995-5G	1-(3-Pyridinyl)-cyclopropanemethanamine	1020087-88-0	95%	5g	$1395	2024-05-21
Enamine	EN300-1827704-0.05g	[1-(pyridin-3-yl)cyclopropyl]methanamine	1020087-88-0		0.05g	$480.0	2023-09-19
Enamine	EN300-1827704-0.1g	[1-(pyridin-3-yl)cyclopropyl]methanamine	1020087-88-0		0.1g	$502.0	2023-09-19
Enamine	EN300-1827704-0.25g	[1-(pyridin-3-yl)cyclopropyl]methanamine	1020087-88-0		0.25g	$525.0	2023-09-19
Enamine	EN300-1827704-0.5g	[1-(pyridin-3-yl)cyclopropyl]methanamine	1020087-88-0		0.5g	$548.0	2023-09-19
Enamine	EN300-1827704-1.0g	[1-(pyridin-3-yl)cyclopropyl]methanamine	1020087-88-0		1g	$1272.0	2023-06-03
Enamine	EN300-1827704-2.5g	[1-(pyridin-3-yl)cyclopropyl]methanamine	1020087-88-0		2.5g	$1118.0	2023-09-19
Enamine	EN300-1827704-5.0g	[1-(pyridin-3-yl)cyclopropyl]methanamine	1020087-88-0		5g	$3687.0	2023-06-03